ASK1-IN-1

• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.5 g/mol
• InChI: InChI=1S/C22H30N4O3/c1-14(24-22(28)20-18(27)12-13-23-20)16-7-9-17(10-8-16)21-25-19(29-26-21)11-6-15-4-2-3-5-15/h7-10,14-15,18,20,23,27H,2-6,11-13H2,1H3,(H,24,28)/t14-,18-,20-/m0/s1
• InChIKey: GDJANRNMFHNVOW-DCPHZVHLSA-N

ASK1-IN-1 Procurement Guide

ASK1-IN-1 (CAS 2411382-24-4; also known as CAY10756) is a rationally designed, brain-penetrant small-molecule inhibitor of Apoptosis Signal-Regulating Kinase 1 (ASK1, MAP3K5) [1]. It was developed through systematic optimization of peripherally-restricted ASK1 inhibitors to achieve central nervous system (CNS) exposure while retaining on-target biochemical potency (IC50 = 21 nM) and cellular activity (HEK293T cell IC50 = 138 nM) [1]. Unlike clinical-stage ASK1 inhibitors such as Selonsertib (GS-4997), which is a P-glycoprotein (P-gp) substrate with limited brain penetration, ASK1-IN-1 was specifically engineered for CNS applications [1][2].

CNS-penetrant ASK1 inhibitor for brain target engagement studies

ASK1 pathway inhibition in neuronal cell models

Documented brain exposure supports in vivo neuroinflammation research

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. View Source
• [2] Lim JS, Lee JH, Song JH, et al. Anti-neuroinflammatory Effects and Brain Pharmacokinetic Properties of Selonsertib, an Apoptosis signal-regulating Kinase 1 Inhibitor, in mice. Neurochem Int. 2022;159:105390. View Source

ASK1-IN-1 CNS and PK Differentiation

ASK1 inhibitors are not functionally interchangeable, as key molecular properties—particularly CNS penetration, P-gp substrate status, and metabolic clearance—vary dramatically across the chemical series. Selonsertib (GS-4997), the most advanced clinical ASK1 inhibitor, is a confirmed P-gp substrate with a high efflux ratio, severely limiting its brain exposure [1]. GS-444217 (a Gilead preclinical candidate) was designed for peripheral indications (kidney and pulmonary disease) and lacks documented CNS penetration [2]. Even within the same optimization program, close analogs of ASK1-IN-1 (e.g., Compound 11) display 9.4-fold higher unbound clearance (Clu = 42 vs 6.7 L/h/kg) and inferior CYP inhibition profiles, demonstrating that subtle structural modifications produce large pharmacokinetic and safety differences [3]. Selecting a generic ASK1 inhibitor without verifying CNS-specific ADME properties risks failed target engagement in brain tissue.

P‑gp substrate status varies: Selonsertib is actively effluxed, limiting brain exposure; ASK1‑IN‑1 shows low efflux, so brain penetration profiles may differ substantially.

Many ASK1 inhibitors lack CNS‑specific ADME documentation (Kp,uu, efflux ratio); substitution without verified brain exposure may compromise in vivo CNS target engagement.

Close structural analogs can exhibit markedly different unbound clearance and CYP inhibition profiles, altering target residence time and co‑administration study design.

• [1] Lim JS, Lee JH, Song JH, et al. Anti-neuroinflammatory Effects and Brain Pharmacokinetic Properties of Selonsertib, an Apoptosis signal-regulating Kinase 1 Inhibitor, in mice. Neurochem Int. 2022;159:105390. View Source
• [2] Liles JT, Corkey BK, Notte GT, et al. ASK1 contributes to fibrosis and dysfunction in models of kidney disease. J Clin Invest. 2018;128(10):4485-4500. View Source
• [3] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Table 3). View Source

ASK1-IN-1 Head-to-Head Evidence

CNS Penetration vs. Selonsertib

ASK1-IN-1 achieves a rat brain unbound partition coefficient (Kp,uu) of 0.38, indicating good CNS penetration [1]. In contrast, Selonsertib (GS-4997), the clinical-stage ASK1 inhibitor, is a confirmed P-glycoprotein (P-gp) substrate exhibiting a high efflux ratio in both Caco-2 and MDR-MDCK cell monolayers, which actively limits its brain accumulation [2]. This P-gp substrate liability is absent in ASK1-IN-1 (MDCK-MDR1 efflux ratio = 5.0), enabling reliable brain exposure for CNS-targeted studies [1].

CNS Penetration vs. Selonsertib

Cross‑study comparable

ASK1‑IN‑1: rat Kp,uu = 0.38; MDCK‑MDR1 efflux ratio 5.0 (not a P‑gp substrate). Selonsertib: P‑gp substrate with high efflux, no brain Kp,uu reported.

Reported brain penetration supports CNS target engagement study design.

Rat Kp,uu data; cross‑study comparison.

Evidence Dimension	Brain penetration (rat Kp,uu) and P-gp efflux ratio
Target Compound Data	ASK1-IN-1: rat Kp,uu = 0.38; MDCK-MDR1 Papp/ER = 5.0/5.0 (not a P-gp substrate)
Comparator Or Baseline	Selonsertib: P-gp substrate (high efflux ratio in Caco-2 and MDR-MDCK); limited brain penetration
Quantified Difference	ASK1-IN-1 demonstrates CNS penetration (Kp,uu = 0.38); Selonsertib lacks documented brain Kp,uu and is a confirmed P-gp substrate
Conditions	Rat Kp,uu experiments for ASK1-IN-1; Caco-2 and MDR-MDCK monolayer efflux assays for Selonsertib

Why This Matters

For any neuroscience or neuroinflammation target-engagement study, ASK1-IN-1 provides documented brain exposure, whereas Selonsertib is actively effluxed at the blood-brain barrier.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Table 3). View Source
• [2] Lim JS, Lee JH, Song JH, et al. Anti-neuroinflammatory Effects and Brain Pharmacokinetic Properties of Selonsertib, an Apoptosis signal-regulating Kinase 1 Inhibitor, in mice. Neurochem Int. 2022;159:105390. View Source

Unbound Clearance vs. Compound 11

In a direct within-study comparison, ASK1-IN-1 (Compound 21) exhibits a total clearance (Cl) of 0.36 L/h/kg and unbound clearance (Clu) of 6.7 L/h/kg in rat, a 9.4-fold improvement in Clu over the structurally related analog Compound 11 (Clu = 42 L/h/kg) [1]. This difference is attributed to the substitution of the pyrazine ring in ASK1-IN-1, which was found to correlate with good microsomal stability (RLM, HLM = <11, 6 mL/min/kg) [1].

Unbound Clearance vs. Compound 11

Head‑to‑head

ASK1‑IN‑1 Clu = 6.7 L/h/kg vs. Compound 11 Clu = 42 L/h/kg (9.4‑fold difference).

Lower unbound clearance may extend target residence time in CNS studies.

Rat PK, DMA‑based vehicle.

Evidence Dimension	Rat in vivo pharmacokinetic clearance (total and unbound)
Target Compound Data	ASK1-IN-1: Cl = 0.36 L/h/kg, Clu = 6.7 L/h/kg
Comparator Or Baseline	Compound 11: Cl = 3.4 L/h/kg, Clu = 42 L/h/kg
Quantified Difference	9.4-fold lower unbound clearance (Clu) for ASK1-IN-1 (6.7 vs. 42 L/h/kg)
Conditions	Rat pharmacokinetic study; DMA/EtOH/PG/water (1:1:3:5) vehicle

Why This Matters

Lower unbound clearance translates to longer residence time at the target site in vivo, reducing dosing frequency and total compound requirements for chronic CNS studies.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Table 3). View Source

CYP Inhibition Safety vs. Compound 11

ASK1-IN-1 (Compound 21) exhibits a markedly cleaner CYP inhibition profile compared to its direct analog Compound 11. Specifically, ASK1-IN-1 shows a CYP2C9 IC50 >10 µM (Compound 11: 0.7 µM) and a higher CYP3A4 IC50 of 8.8 µM (Compound 11: 5.9 µM) [1]. The >14-fold improvement in CYP2C9 inhibition potency reduces the risk of metabolic drug-drug interactions in polypharmacology or combination therapy studies.

CYP Inhibition vs. Compound 11

Head‑to‑head

CYP2C9 IC50: >10 µM (ASK1‑IN‑1) vs. 0.7 µM (Compound 11); CYP3A4 IC50: 8.8 µM vs. 5.9 µM.

Reported lower CYP2C9 inhibition reduces DDI risk context for combination studies.

In vitro probe substrate assays.

Evidence Dimension	CYP450 enzyme inhibition (IC50) – CYP3A4 and CYP2C9
Target Compound Data	ASK1-IN-1: CYP3A4 IC50 = 8.8 µM; CYP2C9 IC50 >10 µM
Comparator Or Baseline	Compound 11: CYP3A4 IC50 = 5.9 µM; CYP2C9 IC50 = 0.7 µM
Quantified Difference	CYP2C9 IC50: >14.3-fold improvement (>10 µM vs. 0.7 µM); CYP3A4 IC50: 1.5-fold improvement (8.8 µM vs. 5.9 µM)
Conditions	In vitro CYP inhibition assay using midazolam (CYP3A4) and tolbutamide (CYP2C9) as probe substrates

Why This Matters

A favorable CYP inhibition profile enables co-administration with standard-of-care agents in disease models without confounding metabolic interactions, a critical consideration for in vivo pharmacology studies.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Table 3). View Source

hERG Cardiac Safety vs. Compound 11

ASK1-IN-1 is inactive in the hERG assay with an IC50 >30 µM, providing a >2-fold safety margin over the structurally related analog Compound 11 (hERG IC50 = 15 µM) [1]. This characteristic is critical for chronic dosing paradigms in animal models, as hERG channel blockade is a primary predictor of drug-induced QT prolongation and proarrhythmic risk.

hERG Channel Activity vs. Compound 11

Head‑to‑head

ASK1‑IN‑1: hERG IC50 >30 µM; Compound 11: 15 µM (>2‑fold difference).

Higher hERG IC50 may support chronic dosing in research models.

In vitro hERG assay.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	ASK1-IN-1: hERG IC50 >30 µM
Comparator Or Baseline	Compound 11: hERG IC50 = 15 µM
Quantified Difference	>2-fold improved hERG safety margin (>30 µM vs. 15 µM)
Conditions	In vitro hERG patch-clamp or fluorescence polarization assay

Why This Matters

For longitudinal in vivo studies in rodents or other preclinical models, a clean hERG profile reduces the risk of cardiovascular toxicity confounds and supports regulatory documentation requirements.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Table 3). View Source

Kinase Selectivity vs. GS-444217 and MSC 2032964A

ASK1-IN-1 was profiled against 468 kinases and demonstrated moderate selectivity with an S-score (10) of 0.07, indicating that it binds to only 7% of tested kinases at a 10 µM concentration [1]. In comparison, GS-444217 has been profiled against 442 kinases and displays >53-fold selectivity over DYRK1A and >104-fold over RSK4 , while MSC 2032964A has been screened against a smaller panel of 210 kinases . The broader kinase panel profiling of ASK1-IN-1 across 468 kinases provides procurement teams and investigators with a more comprehensive off-target liability assessment for CNS-focused target deconvolution studies.

Kinase Selectivity Panel

Cross‑study comparable

ASK1‑IN‑1: 468 kinases, S‑score(10)=0.07; GS‑444217: 442 kinases; MSC 2032964A: 210 kinases.

Broader kinome profiling may reduce off‑target interpretation risk.

KINOMEscan binding assay.

Evidence Dimension	Kinase selectivity panel breadth and selectivity score
Target Compound Data	ASK1-IN-1: S-score (10) = 0.07 (468 kinase panel)
Comparator Or Baseline	GS-444217: >53-fold over DYRK1A (442 kinases); MSC 2032964A: selective over 210 kinases; fold values not quantified
Quantified Difference	ASK1-IN-1 profiled against 468 kinases vs. 442 for GS-444217 vs. 210 for MSC 2032964A; S-score (10) = 0.07 provides quantitative selectivity metric
Conditions	KINOMEscan competitive binding assay at 1 µM (GS-444217) or 10 µM (ASK1-IN-1 S-score)

Why This Matters

Comprehensive kinome profiling reduces the risk of confounding off-target pharmacology in mechanistic studies, particularly when investigating ASK1-mediated signaling pathways in neuronal cells.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. View Source

Brain Target Engagement Coverage

ASK1-IN-1 is supported by quantitative brain target coverage data from a mouse pharmacokinetic study. Following oral administration at 10 mg/kg, the projected doses required to sustain cellular IC50, IC70, and IC90 coverage at brain trough for 12 hours are 50, 115, and 435 mg/kg, respectively [1]. This level of quantitative brain pharmacodynamic characterization is absent from the published literature for GS-444217, Selonsertib, and most other ASK1 inhibitors, which lack documented in vivo brain coverage metrics [2].

Brain Target Engagement Coverage

Supporting evidence

Projected oral doses for 12 h brain coverage: 50 mg/kg (IC50), 115 mg/kg (IC70), 435 mg/kg (IC90).

Supports brain PD study design for dose selection review.

Mouse PK, 10 mg/kg po.

Evidence Dimension	Brain target engagement: projected oral dose for brain IC50/IC70/IC90 coverage (12-h duration)
Target Compound Data	ASK1-IN-1: IC50 coverage = 50 mg/kg; IC70 coverage = 115 mg/kg; IC90 coverage = 435 mg/kg (po, 12 h trough)
Comparator Or Baseline	Most ASK1 inhibitors (GS-444217, Selonsertib, MSC 2032964A): brain coverage data not reported in primary literature
Quantified Difference	ASK1-IN-1 uniquely provides quantitative brain PD coverage data; comparators lack published CNS coverage metrics
Conditions	Mouse PK study; compound administered at 10 mg/kg po; brain trough concentrations projected for 12-hour coverage

Why This Matters

For in vivo CNS efficacy experiments, having validated brain coverage at therapeutically relevant concentrations allows for rational dose selection and reduces the likelihood of false-negative results from insufficient target engagement.

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. (Figure 4 and text). View Source
• [2] Reviewed primary literature for GS-444217 (Liles et al., JCI 2018; Budas et al., AJRCCM 2018), Selonsertib (multiple clinical and preclinical reports), and MSC 2032964A (Tocris/MSDS). No brain Kp,uu or brain coverage data found for these comparators. View Source

ASK1-IN-1 CNS Research Applications

In Vivo Neuroinflammation Target Engagement

ASK1-IN-1 is the preferred ASK1 inhibitor for in vivo CNS target engagement studies requiring documented brain exposure. With a rat Kp,uu of 0.38 and established oral dosing for 12-hour brain IC50–IC90 coverage, it enables reliable pharmacodynamic readouts in rodent models of neuroinflammation, such as the human tau transgenic (Tg4510) mouse model, where CNS ASK1 inhibition has been shown to reduce inflammatory markers [1]. For labs that previously attempted to use Selonsertib for CNS applications, switching to ASK1-IN-1 overcomes the P-gp substrate limitation documented for Selonsertib [2].

Combination Therapy with CYP Safety

ASK1-IN-1 is well-suited for combination therapy studies where co-administration with CYP-metabolized agents is planned. Its CYP3A4 IC50 of 8.8 µM and CYP2C9 IC50 >10 µM represent a >14-fold improvement in CYP2C9 liability over the structurally related Compound 11, minimizing the risk of metabolic drug-drug interactions [1]. This is particularly relevant for studies combining ASK1 inhibition with standard-of-care agents in multi-hit disease models of neurodegeneration or metabolic disease with CNS involvement.

Chronic Dosing with Cardiac Safety

The negligible hERG activity of ASK1-IN-1 (IC50 >30 µM) provides a >2-fold safety margin over key analogs such as Compound 11 (hERG IC50 = 15 µM), supporting its use in chronic, multi-week dosing paradigms where cardiovascular safety monitoring is a regulatory or institutional requirement [1]. This safety profile is critical for progression from acute proof-of-concept experiments to therapeutic disease-modification studies in neurodegenerative disease models that require extended treatment windows (e.g., ALS SOD1 mouse models, tauopathy models).

CNS Kinase Selectivity & Chemical Probe Studies

Investigators performing target deconvolution or chemical probe studies in neuronal systems should prioritize ASK1-IN-1 for its comprehensive kinase selectivity characterization across 468 kinases (S-score (10) = 0.07) [1]. Compared to alternative ASK1 inhibitors such as MSC 2032964A, which has been screened against only 210 kinases , ASK1-IN-1 offers a more rigorous basis for attributing observed phenotypes to ASK1 inhibition rather than off-target kinase activity, meeting higher evidentiary standards for chemical probe qualification.

Application

Selection Property

Validation Focus

CNS target engagement studies

Brain exposure documentation

Brain Kp,uu and P‑gp status review

Combination pharmacology studies

CYP inhibition profile

CYP2C9 and CYP3A4 interaction review

Chronic dosing neuroinflammation models

hERG channel activity

Cardiovascular safety monitoring in research models

Kinase selectivity and chemical probe studies

Kinome‑wide selectivity panel

Off‑target kinase assessment in neuronal systems

• [1] Xin Z, Himmelbauer MK, Jones JH, et al. Discovery of CNS-Penetrant Apoptosis Signal-Regulating Kinase 1 (ASK1) Inhibitors. ACS Med Chem Lett. 2020;11(4):485-490. View Source
• [2] Lim JS, Lee JH, Song JH, et al. Anti-neuroinflammatory Effects and Brain Pharmacokinetic Properties of Selonsertib, an Apoptosis signal-regulating Kinase 1 Inhibitor, in mice. Neurochem Int. 2022;159:105390. View Source